Cas no 1416440-21-5 ((3-Fluoropiperidin-3-yl)methanol hydrochloride)

• Product Name: (3-Fluoropiperidin-3-yl)methanol hydrochloride
• CAS No: 1416440-21-5
• MF: C₆H₁₃ClFNO
• MW: 169.62492442131
• MDL: MFCD22690368
• CID: 4597632
• PubChem ID: 71742825
• Update Time: 2025-05-20

(3-Fluoropiperidin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-FLUOROPIPERIDIN-3-YL)METHANOL HCL
• (3-Fluoropiperidin-3-yl)methanol hydrochloride
• (3-fluoropiperidin-3-yl)methanol;hydrochloride
• SB42865

• MDL： MFCD22690368
• Inchi： 1S/C6H12FNO.ClH/c7-6(5-9)2-1-3-8-4-6;/h8-9H,1-5H2;1H
• InChI Key： AGSUXIYGGWFJKX-UHFFFAOYSA-N
• SMILES： Cl.FC1(CO)CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99.1
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (3-Fluoropiperidin-3-yl)methanol hydrochloride

Introduction to (3-Fluoropiperidin-3-yl)methanol hydrochloride (CAS No. 1416440-21-5)

(3-Fluoropiperidin-3-yl)methanol hydrochloride, with the CAS number 1416440-21-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom in the piperidine ring and the hydroxymethyl group makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure, featuring a 3-fluoropiperidine core, is particularly interesting because fluorine atoms are known to enhance the metabolic stability and binding affinity of drug molecules. This characteristic has made (3-fluoropiperidin-3-yl)methanol hydrochloride a valuable building block in the synthesis of small-molecule drugs. Recent studies have highlighted its role in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

In the realm of medicinal chemistry, the hydroxymethyl group in (3-fluoropiperidin-3-yl)methanol hydrochloride provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility has led to its use in creating novel compounds with enhanced pharmacological properties. For instance, researchers have utilized this intermediate to develop potent inhibitors of tyrosine kinases, which play a key role in cell signaling pathways associated with various diseases.

One of the most compelling aspects of (3-fluoropiperidin-3-yl)methanol hydrochloride is its potential in treating neurological disorders. The piperidine ring is a common motif in many neuroactive compounds, and the fluorine substitution can modulate receptor binding properties. Current research is exploring its efficacy in developing treatments for Alzheimer's disease and other neurodegenerative conditions. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system therapies.

The synthesis of (3-fluoropiperidin-3-yl)methanol hydrochloride involves multi-step organic reactions, often starting from commercially available fluorinated piperidine derivatives. The process typically includes protection-deprotection strategies to handle the reactive hydroxymethyl group effectively. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for industrial applications. These advancements are crucial for scaling up production for both research and commercial purposes.

From a pharmacokinetic perspective, (3-fluoropiperidin-3-yl)methanol hydrochloride exhibits promising characteristics that could lead to better drug formulations. The hydrochloride salt form enhances solubility, which is essential for oral and intravenous administration. Studies have shown that this compound has a favorable pharmacokinetic profile, with moderate bioavailability and a reasonable half-life. These properties make it suitable for once-daily dosing regimens, improving patient compliance.

The safety profile of (3-fluoropiperidin-3-yl)methanol hydrochloride has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, as with any pharmaceutical intermediate, further research is needed to fully understand its long-term effects. Chronic toxicity studies are ongoing to assess any potential risks associated with prolonged use.

In conclusion, (3-fluoropiperidin-3-yl)methanol hydrochloride (CAS No. 1416440-21-5) is a versatile and promising compound with significant applications in drug development. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules targeting various diseases, including cancers and neurological disorders. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in the next generation of pharmaceutical innovations.